Admissible Primary Comparative Activity Data Are Currently Unavailable for the Ortho-Methyl Congener
A comprehensive search of peer-reviewed literature, patents, and authoritative databases (PubMed, SciFinder, ChEMBL, PubChem, Google Patents) up to mid-2025 returned no head-to-head quantitative biological or physicochemical comparison data for (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(o-tolyl)methanone against its closest structural analogs (e.g., the meta-tolyl isomer, the phenyl analog, or the 2-methoxyphenyl derivative). The only publicly accessible dataset that lists inhibitory concentrations (IC50 values against MCF-7, HepG2, A549, HeLa cancer lines; MIC values against S. aureus, E. coli, P. aeruginosa; enzyme inhibition IC50 against carbonic anhydrase and aldose reductase) for this compound appears on vendor aggregator sites that fall within the source-exclusion criteria of this guide and do not cite verifiable primary references . The 1987 Journal of Medicinal Chemistry report by Wentland et al. describes a series of 2-substituted 4,5-dihydro-1H-imidazole derivatives with antidepressant activity, and the 2008 Organic & Biomolecular Chemistry paper by Laufer and Koch details p38 MAP kinase inhibition by structurally related 2-thioimidazoles; however, neither publication directly includes the ortho-methyl benzthio compound evaluated here, nor do they provide quantitative comparator data for it [1][2]. Consequently, no evidence meeting the minimum criteria of a clear comparator, quantitative target-compound measurement, quantitative comparator/baseline measurement, and defined experimental context could be retained for this compound.
| Evidence Dimension | Biological activity (any quantitative endpoint) |
|---|---|
| Target Compound Data | No verified primary quantitative data available. |
| Comparator Or Baseline | Closest analogs: (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(m-tolyl)methanone; (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(phenyl)methanone; (2-(benzylthio)-4,5-dihydro-1H-imidazol-1-yl)(2-methoxyphenyl)methanone (no verified primary quantitative data available). |
| Quantified Difference | Not quantifiable from admissible sources. |
| Conditions | N/A – no admissible experimental context identified. |
Why This Matters
Without verified comparative data, procurement decisions for this compound must be based solely on its unique chemical identity (ortho-methyl substitution), structural novelty, and the known class-level SAR sensitivity of imidazoline derivatives, not on any demonstrable potency or selectivity advantage.
- [1] Wentland, M. P.; Bailey, D. M.; Alexander, E. J.; Castaldi, M. J.; Ferrari, R. A.; Haubrich, D. R.; Luttinger, D. A.; Perrone, M. H. Synthesis and antidepressant properties of novel 2-substituted 4,5-dihydro-1H-imidazole derivatives. J. Med. Chem. 1987, 30 (8), 1482-1489. View Source
- [2] Laufer, S.; Koch, P. Towards the improvement of the synthesis of novel 4(5)-aryl-5(4)-heteroaryl-2-thio-substituted imidazoles and their p38 MAP kinase inhibitory activity. Org. Biomol. Chem. 2008, 6 (3), 437-439. View Source
